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Compound of Interest

Compound Name: Cycloundecane

Cat. No.: B11939692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the oxidation of cycloundecanol, the

corresponding secondary alcohol of cycloundecane, to its ketone, cycloundecanone. Direct

oxidation of the cycloalkane, cycloundecane, is a more challenging transformation and

typically requires harsher conditions. The oxidation of the alcohol represents a more common

and controlled laboratory procedure. The protocols described herein utilize two common and

effective chromium-based oxidizing agents: Jones reagent and Pyridinium Chlorochromate

(PCC).

Comparative Analysis of Oxidation Protocols
The choice of an oxidizing agent for the conversion of cycloundecanol to cycloundecanone

depends on several factors, including the desired scale of the reaction, the presence of other

functional groups, and considerations regarding the acidity and toxicity of the reagents. Below

is a summary of the two detailed protocols.
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Considerati
ons

Jones

Oxidation

Chromic acid

(generated in

situ from

CrO₃ and

H₂SO₄ in

acetone)

1 - 3 hours
92 - 96 (for

cycloöctanol)
>95

Strong acidic

conditions,

not suitable

for acid-

sensitive

substrates.

Chromium

waste is

toxic.[1][2]

PCC

Oxidation

Pyridinium

Chlorochrom

ate (PCC)

2 - 4 hours

High

(generally

>85)

>95

Milder, nearly

neutral

conditions,

suitable for a

wider range

of functional

groups.

Chromium-

based

reagent with

toxicity

concerns.[3]

[4]

Protocol 1: Jones Oxidation of Cycloundecanol
This protocol is adapted from a well-established procedure for the oxidation of a similar cyclic

alcohol, cycloöctanol, which affords a high yield of the corresponding ketone.[1] Jones reagent

is a strong oxidizing agent prepared from chromium trioxide and sulfuric acid in acetone.[2][5]

Materials and Equipment
Cycloundecanol
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Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Acetone

Isopropyl alcohol

Sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Diethyl ether (or other suitable extraction solvent)

Round-bottom flask

Dropping funnel

Mechanical stirrer

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Experimental Procedure
1. Preparation of Jones Reagent:

In a beaker, carefully dissolve chromium trioxide (CrO₃) in distilled water.

Cool the solution in an ice bath and slowly add concentrated sulfuric acid with stirring.

2. Oxidation Reaction:
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In a round-bottom flask equipped with a mechanical stirrer and a dropping funnel, dissolve

cycloundecanol in acetone.

Cool the solution in an ice bath to 0-5 °C.

Slowly add the prepared Jones reagent from the dropping funnel to the stirred

cycloundecanol solution. Maintain the temperature of the reaction mixture below 20 °C.

Continue the addition until a persistent orange-brown color of the excess reagent is

observed.

Stir the reaction mixture for an additional 1-2 hours at room temperature to ensure the

completion of the reaction.

3. Work-up and Purification:

Quench the excess oxidizing agent by the dropwise addition of isopropyl alcohol until the

orange color disappears and a green precipitate of chromium salts forms.

Neutralize the reaction mixture by the careful addition of solid sodium bicarbonate until the

evolution of gas ceases.

Remove the acetone under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash with saturated aqueous sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to afford the crude cycloundecanone.

If necessary, the product can be further purified by distillation or column chromatography.

Logical Workflow for Jones Oxidation
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Reagent Preparation

Oxidation

Work-up & Purification

Prepare Jones Reagent
(CrO3, H2SO4, H2O)

Add Jones Reagent
(maintain T < 20 °C)

Dissolve Cycloundecanol
in Acetone

Cool to 0-5 °C

Stir at Room Temperature

Quench with Isopropyl Alcohol

Neutralize with NaHCO3

Extract with Diethyl Ether

Dry Organic Layer

Concentrate in vacuo

Purify (Distillation/Chromatography)
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Oxidation

Work-up & Purification

Suspend PCC and Celite®
in Anhydrous DCM

Add Alcohol Solution
to PCC Suspension

Dissolve Cycloundecanol
in Anhydrous DCM

Stir at Room Temperature

Dilute with Diethyl Ether

Filter through Silica Gel/Celite®

Concentrate Filtrate
in vacuo

Purify (Column Chromatography)
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Reactants

Intermediate

Products

Secondary Alcohol
(Cycloundecanol)

Chromate Ester

Esterification

Chromium(VI) Reagent
(e.g., H2CrO4)

Ketone
(Cycloundecanone)Elimination

(Base-assisted)

Reduced Chromium Species
(e.g., Cr(IV))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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